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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B12416285 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with Ravuconazole-d4 in in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is Ravuconazole-d4, and why is its solubility a concern for in vitro assays?

Ravuconazole is a broad-spectrum, second-generation triazole antifungal agent.[1]

Ravuconazole-d4 is a deuterated form of Ravuconazole, often used as an internal standard in

analytical methods. Like its non-deuterated counterpart, Ravuconazole-d4 is a lipophilic

molecule and is classified as a Biopharmaceutics Classification System (BCS) Class II drug,

meaning it has low aqueous solubility and high permeability.[2][3] This poor water solubility can

lead to challenges in preparing stock solutions and maintaining the desired concentrations in

aqueous culture media during in vitro assays, potentially causing drug precipitation and leading

to inaccurate and unreliable results.

Q2: What is the mechanism of action of Ravuconazole?

Ravuconazole, like other azole antifungals, acts by inhibiting the fungal cytochrome P450

enzyme lanosterol 14α-demethylase. This enzyme is crucial in the biosynthesis of ergosterol,

an essential component of the fungal cell membrane. By disrupting ergosterol synthesis,

Ravuconazole compromises the integrity and function of the fungal cell membrane, leading to

the inhibition of fungal growth.
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Start

Accurately weigh
Ravuconazole-d4 powder

Dissolve in 100% DMSO
to desired stock concentration

(e.g., 10 mg/mL)

Vortex or gently warm
 to ensure complete dissolution

Sterile filter through a
0.22 µm DMSO-compatible filter

(optional, if required)

Aliquot into single-use vials

Store at -20°C or -80°C

End

 

Start

Dissolve HP-β-CD in
purified water

Dissolve Ravuconazole-d4
in a minimal amount of a

suitable organic solvent (e.g., ethanol)

Slowly add the Ravuconazole-d4
solution to the HP-β-CD solution

while stirring continuously

Stir the mixture at room
temperature for 24-48 hours

Remove the organic solvent
(e.g., by evaporation under reduced pressure)

Freeze-dry (lyophilize) the
aqueous solution to obtain a powder

Store the powdered complex
in a desiccator at room temperature

End
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Start

Select oil, surfactant,
and cosurfactant based on
Ravuconazole-d4 solubility

Dissolve Ravuconazole-d4 in
the surfactant and cosurfactant

mixture with stirring

Add the oil phase to the
drug-surfactant mixture

Stir the mixture until a clear,
homogeneous solution is formed.
Gentle warming may be applied.

Store the SEDDS formulation
in a tightly sealed container

at room temperature

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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